Cas no 439691-95-9 (2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione)

• Product Name: 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione
• CAS No: 439691-95-9
• CID: 4651697
• Update Time: 2025-08-03

2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione

Additional information on 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione

Comprehensive Guide to 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione (CAS No. 439691-95-9)

2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione (CAS No. 439691-95-9) is a specialized organic compound with significant applications in pharmaceutical research and material science. This compound, often referred to as a derivative of phthalimide, has garnered attention due to its unique structural properties and potential uses in drug development and polymer chemistry. Researchers and industry professionals frequently search for information on its synthesis, properties, and applications, making it a topic of interest in both academic and industrial settings.

The molecular structure of 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione features a hydroxymethyl group attached to a phenyl ring, which is further linked to an isoindole-1,3-dione moiety. This combination of functional groups contributes to its reactivity and versatility in chemical reactions. The compound's CAS No. 439691-95-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases.

One of the most searched topics related to this compound is its role in drug discovery. The phthalimide core is known for its bioactivity, and modifications like the introduction of a hydroxymethylphenyl group can enhance its pharmacological properties. Researchers are exploring its potential as a building block for anticancer agents, anti-inflammatory drugs, and other therapeutic molecules. This aligns with the growing demand for novel drug candidates in the pharmaceutical industry.

In addition to its pharmaceutical applications, 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione is also studied for its use in polymer chemistry. The compound's ability to participate in polymerization reactions makes it a candidate for developing advanced materials with tailored properties. For instance, it could be incorporated into high-performance polymers used in coatings, adhesives, or electronic devices. This versatility has led to increased interest from material scientists and engineers.

The synthesis of 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione typically involves multi-step organic reactions, including condensation and functional group transformations. Detailed protocols for its preparation are often sought after by synthetic chemists, as optimizing yield and purity is critical for research and commercial production. The compound's CAS No. 439691-95-9 is frequently used in patent searches and regulatory filings, highlighting its importance in intellectual property and compliance.

Another trending topic related to this compound is its safety profile and handling precautions. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its stability and prevent degradation. Users often search for guidelines on storage conditions, solubility, and compatibility with other chemicals, which are crucial for laboratory and industrial applications.

The market for 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione is influenced by the demand for innovative pharmaceuticals and advanced materials. Suppliers and manufacturers frequently update their catalogs with this compound, catering to the needs of researchers and corporations. Its CAS No. 439691-95-9 is a key reference in procurement processes, ensuring accurate identification and sourcing.

In summary, 2-{[4-(Hydroxymethyl)phenyl]methyl}isoindole-1,3-dione (CAS No. 439691-95-9) is a compound of significant scientific and industrial interest. Its applications in drug discovery and polymer chemistry, coupled with its unique structural features, make it a valuable subject of study. As research continues to uncover new uses for this molecule, its relevance in both academic and commercial spheres is expected to grow.